Cas no 924027-39-4 (N-benzyl-2-({[(1-cyanocyclopentyl)carbamoyl]methyl}amino)benzamide)

• Product Name: N-benzyl-2-({[(1-cyanocyclopentyl)carbamoyl]methyl}amino)benzamide
• CAS No: 924027-39-4
• MF: C₂₂H₂₄N₄O₂
• MW: 376.451564788818
• CID: 6032937
• PubChem ID: 16370245
• Update Time: 2025-09-21

N-benzyl-2-({[(1-cyanocyclopentyl)carbamoyl]methyl}amino)benzamide Chemical and Physical Properties

Names and Identifiers

• Z65079934
• 924027-39-4
• AKOS034513499
• EN300-26685840
• N-benzyl-2-({[(1-cyanocyclopentyl)carbamoyl]methyl}amino)benzamide

• Inchi： 1S/C22H24N4O2/c23-16-22(12-6-7-13-22)26-20(27)15-24-19-11-5-4-10-18(19)21(28)25-14-17-8-2-1-3-9-17/h1-5,8-11,24H,6-7,12-15H2,(H,25,28)(H,26,27)
• InChI Key： DGFDTDDDAUMSMD-UHFFFAOYSA-N
• SMILES： O=C(CNC1=CC=CC=C1C(NCC1C=CC=CC=1)=O)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 376.18992602g/mol
• Monoisotopic Mass: 376.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 94Ų

Additional information on N-benzyl-2-({[(1-cyanocyclopentyl)carbamoyl]methyl}amino)benzamide

Comprehensive Overview of N-benzyl-2-({[(1-cyanocyclopentyl)carbamoyl]methyl}amino)benzamide (CAS No. 924027-39-4)

N-benzyl-2-({[(1-cyanocyclopentyl)carbamoyl]methyl}amino)benzamide (CAS No. 924027-39-4) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzamide and cyanocyclopentyl moieties, is often explored for its potential applications in drug discovery and development. Its intricate molecular structure, featuring a benzyl group and a carbamoyl linkage, makes it a subject of interest for researchers focusing on small molecule inhibitors and enzyme modulation.

The compound's CAS No. 924027-39-4 serves as a critical identifier in chemical databases, ensuring precise referencing in academic and industrial settings. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they are frequently screened for bioactivity and target specificity. With the growing demand for personalized medicine and precision therapeutics, N-benzyl-2-({[(1-cyanocyclopentyl)carbamoyl]methyl}amino)benzamide is increasingly studied for its potential role in addressing unmet medical needs.

One of the key areas of interest surrounding this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cell signaling and are often implicated in diseases such as cancer and inflammatory disorders. The benzamide core of the molecule is known to interact with kinase active sites, making it a promising candidate for further investigation. Additionally, the cyanocyclopentyl group may contribute to enhanced binding affinity and selectivity, which are critical factors in drug design.

From a synthetic chemistry perspective, the preparation of N-benzyl-2-({[(1-cyanocyclopentyl)carbamoyl]methyl}amino)benzamide involves multi-step organic reactions, including amide coupling and nucleophilic substitution. These processes require careful optimization to achieve high yields and purity, which are essential for subsequent biological testing. The compound's structural complexity also presents opportunities for derivatization, enabling the exploration of structure-activity relationships (SAR) to refine its pharmacological properties.

In the context of green chemistry and sustainable synthesis, researchers are also investigating eco-friendly methodologies to produce this compound. Techniques such as catalytic amidation and microwave-assisted synthesis are being explored to reduce waste and energy consumption. This aligns with the broader industry shift toward environmentally responsible practices, which is a hot topic among stakeholders in the pharmaceutical and chemical sectors.

The compound's potential applications extend beyond therapeutics. For instance, it may serve as a chemical probe in biochemical assays to study enzyme mechanisms or as a building block for more complex molecules. Its versatility underscores the importance of high-quality chemical libraries in accelerating drug discovery pipelines. As the demand for novel bioactive compounds grows, N-benzyl-2-({[(1-cyanocyclopentyl)carbamoyl]methyl}amino)benzamide remains a valuable asset for researchers.

In summary, N-benzyl-2-({[(1-cyanocyclopentyl)carbamoyl]methyl}amino)benzamide (CAS No. 924027-39-4) represents a fascinating intersection of medicinal chemistry, drug discovery, and sustainable synthesis. Its unique structural features and potential bioactivities make it a compound of enduring interest in both academic and industrial research. As advancements in AI and machine learning continue to reshape the landscape of chemical exploration, this compound is poised to play a significant role in the development of next-generation therapeutics.